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Compound of Interest |

N-Methyl-1-(10H-phenothiazin-10-
Compound Name:

yl)propan-2-amine
CAS No.: 37707-23-6

Cat. No.: B1209213

Get Quote

\ J

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the analytical standards and protocols for Desmethyl
Promethazine hydrochloride. This document is designed to offer both foundational knowledge
and practical, step-by-step methodologies for the accurate identification and quantification of
this compound.

Introduction

Desmethyl Promethazine hydrochloride, also known as N-demethyl Promethazine
hydrochloride, is a primary metabolite of the first-generation antihistamine, Promethazine.[1][2]
It is also classified as a phenothiazine metabolite and is a critical compound in pharmaceutical
analysis, particularly in impurity profiling and stability studies of Promethazine-containing drug
products.[3][4] The accurate analysis of Desmethyl Promethazine hydrochloride is essential for
ensuring the quality, safety, and efficacy of Promethazine formulations. This guide provides
detailed protocols for its analysis using High-Performance Liquid Chromatography (HPLC) and
Gas Chromatography-Mass Spectrometry (GC-MS).
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Physicochemical Properties of Desmethyl
Promethazine Hydrochloride

A thorough understanding of the physicochemical properties of an analytical standard is
fundamental to method development. The properties of Desmethyl Promethazine hydrochloride
are summarized in the table below.

Property Value Source

N,a-dimethyl-10H-
Chemical Name phenothiazine-10-ethanamine,  [1]

monohydrochloride

DMPZ, Norpromethazine,
Synonyms ) ] [11[3]
Promethazine EP Impurity C

CAS Number 60113-77-1 [1][2]
Molecular Formula C16H18N2S - HCI [1]
Molecular Weight 306.9 g/mol [1]
Appearance White to off-white solid

B Sparingly soluble in DMSO
Solubility [1]

and Ethanol

Storage 2-8°C

High-Performance Liquid Chromatography (HPLC)
Protocol for Quantification

Reverse-phase HPLC is a robust and widely used technique for the analysis of pharmaceutical
compounds like Desmethyl Promethazine hydrochloride. The following protocol is a stability-
indicating method adapted from established methods for Promethazine and its related
substances.[5][6][7][8][9]

Rationale for Method Design
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The choice of a C18 stationary phase provides a non-polar surface ideal for retaining the
moderately polar Desmethyl Promethazine molecule. The mobile phase, a mixture of an
organic solvent (acetonitrile) and an aqueous buffer (potassium dihydrogen phosphate), allows
for the fine-tuning of retention and peak shape. The acidic pH of the mobile phase ensures that
the amine functional group in Desmethyl Promethazine is protonated, leading to better peak
symmetry and avoiding tailing issues that can occur with residual silanols on the column.[7] UV
detection at 254 nm is chosen as it provides good sensitivity for the phenothiazine
chromophore.[5]

Experimental Workflow for HPLC Analysis

Preparation

Prepare Standard Solution
(Desmethyl Promethazine HCl)

Inject HPLC Analysis Data Processing
[ HPLC System with UV Detector Ch’°'"a(‘(‘:’f?22'li nfﬁ')’a’am” UV Detection at 254 nm Peak Integration and Quantification Generate Report
-

Click to download full resolution via product page

Caption: HPLC analysis workflow from sample preparation to reporting.

Step-by-Step HPLC Protocol

1. Materials and Reagents:

Desmethyl Promethazine hydrochloride reference standard (purity >98%)

Acetonitrile (HPLC grade)

Potassium dihydrogen phosphate (KH2POa4) (AR grade)

Orthophosphoric acid (for pH adjustment)

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.mtc-usa.com/images/MICROSOLV/kb-images/2021/02/EAN-Promethazine-Assay-1.2.pdf
https://www.globalscientificjournal.com/researchpaper/A_review_of_various_analytical_methods_of_promethazine_hydrochloride_in_pharmaceutical_formulation_biological_matrixes_and_misuse.pdf
https://www.benchchem.com/product/b1209213/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-analysis-of-desmethyl-promethazine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

o Water (HPLC grade)

e Methanol (HPLC grade)

2. Chromatographic Conditions:

Parameter

Condition

HPLC System

Agilent 1260 Infinity or equivalent

Column C18, 250 mm x 4.6 mm, 5 pm particle size

) Acetonitrile : 25mM KH2POa buffer (pH 3.0,
Mobile Phase ) ) ) )

adjusted with orthophosphoric acid) (40:60 v/v)

Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 254 nm
Injection Volume 10 pyL

Run Time

Approximately 15 minutes

3. Preparation of Solutions:

¢ Mobile Phase: Dissolve 3.4 g of KH2POa4 in 1000 mL of HPLC grade water. Adjust the pH to
3.0 with orthophosphoric acid. Filter through a 0.45 um membrane filter and degas.

e Diluent: A mixture of acetonitrile and water (50:50 v/v).

o Standard Stock Solution (100 pg/mL): Accurately weigh about 10 mg of Desmethyl

Promethazine hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in

and dilute to volume with the diluent.

e Working Standard Solution (10 pg/mL): Pipette 10 mL of the standard stock solution into a

100 mL volumetric flask and dilute to volume with the diluent.

o Sample Solution: Prepare a sample solution of the drug substance or product to obtain a

theoretical concentration of 10 pg/mL of Desmethyl Promethazine hydrochloride in the
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diluent.

4. System Suitability: Before sample analysis, perform a system suitability test by injecting the
working standard solution five times. The system is deemed suitable if the relative standard
deviation (RSD) for the peak area is not more than 2.0%.

5. Analysis and Calculation: Inject the blank (diluent), working standard solution, and sample
solution into the chromatograph. Record the chromatograms and integrate the peak area for
Desmethyl Promethazine. Calculate the concentration of Desmethyl Promethazine
hydrochloride in the sample using the following formula:

Concentration (ug/mL) = (Area_sample / Area_standard) * Concentration_standard

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Identification

GC-MS is a powerful technique for the identification of volatile and semi-volatile compounds.
The following is a general protocol for the analysis of Desmethyl Promethazine hydrochloride.

Rationale for Method Design

GC-MS provides high sensitivity and specificity, making it an excellent tool for the unequivocal
identification of Desmethyl Promethazine. The use of a non-polar capillary column, such as one
with a 5% phenyl-methylpolysiloxane stationary phase, is suitable for the separation of
phenothiazine derivatives. Electron ionization (El) at 70 eV is a standard technique that
produces reproducible mass spectra, which can be compared against a spectral library for
confident identification.[1]

Experimental Workflow for GC-MS Analysis

Preparation

GC-MS Analysis Data Processing ‘

Inject [ GC-Ms System GC Separation Electron lonization (E1) Mass Detection Obtain Mass Spectrum Compare with Spectral Library Confirm Identification
(Capillary Column)

Prepare Sample Solution
in a volatile solvent
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Caption: GC-MS analysis workflow from sample preparation to identification.

Step-by-Step GC-MS Protocol

1. Materials and Reagents:

Desmethyl Promethazine hydrochloride reference standard

Methanol (GC grade) or another suitable volatile solvent

2. GC-MS Conditions:
Parameter Condition
GC System Agilent 7890B or equivalent
MS System Agilent 5977A or equivalent
Column 30 m x 0.25 mm ID, 0.25 um film thickness, 5%
phenyl-methylpolysiloxane (e.g., HP-5ms)
Carrier Gas Helium, constant flow at 1.0 mL/min
Inlet Temperature 280°C
Injection Mode Splitless

Oven Temperature Program

Initial temperature 150°C, hold for 1 min, ramp
at 15°C/min to 300°C, hold for 5 min

MS Transfer Line Temp.

280°C

lon Source Temperature

230°C

lonization Mode

Electron lonization (El) at 70 eV

Mass Range m/z 40-550
3. Preparation of Solution:
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e Sample Solution: Prepare a solution of Desmethyl Promethazine hydrochloride in methanol
at a concentration of approximately 10-100 pg/mL.

4. Analysis: Inject 1 pL of the sample solution into the GC-MS system. Acquire the data in full
scan mode.

5. Data Interpretation: Process the resulting chromatogram and obtain the mass spectrum of
the peak corresponding to Desmethyl Promethazine. Compare the obtained mass spectrum
with a reference spectrum from a spectral library (e.g., NIST, Wiley) or a previously acquired
spectrum of the reference standard for positive identification.

Method Validation and Trustworthiness

The protocols described herein should be validated according to the International Council for
Harmonisation (ICH) guidelines to ensure their suitability for their intended purpose.[9] Key
validation parameters include:

» Specificity: The ability to assess the analyte unequivocally in the presence of other
components. This can be demonstrated through forced degradation studies (acid, base,
oxidative, thermal, and photolytic stress) to ensure that degradation products do not interfere
with the analyte peak.[8][9][10]

 Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte. A minimum of five concentrations should be used to establish linearity.

e Accuracy: The closeness of the test results obtained by the method to the true value. This is
typically assessed by recovery studies on spiked samples.

» Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample. This includes
repeatability (intra-day precision) and intermediate precision (inter-day precision).

 Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a
sample that can be detected and quantified, respectively, with acceptable precision and
accuracy.
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By following these validation principles, the trustworthiness and reliability of the analytical data
generated using these protocols can be assured.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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